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Compound of Interest

1,4-Dimethoxy-2-ethyl-6-
Compound Name:
fluorobenzene

Cat. No.: B14035997

Get Quote

Executive Summary

1,4-Dimethoxy-2-ethyl-6-fluorobenzene (CAS 1803817-06-2) is a tetra-substituted benzene
derivative characterized by a unique 1,2,4,6-substitution pattern. This molecule serves as a

high-value scaffold in medicinal chemistry and agrochemical discovery, particularly for
introducing metabolic stability via the fluorine atom while modulating lipophilicity through the
ethyl and methoxy groups. Its synthesis requires precise regiochemical control to install the
ethyl and fluoro substituents in a 1,3-relationship flanking the methoxy group.

Chemical Identity & Identifiers
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Identifier Type Value
Chemical Name 1,4-Dimethoxy-2-ethyl-6-fluorobenzene
CAS Number 1803817-06-2
Molecular Formula C10H13FO2
Molecular Weight 184.21 g/mol
SMILES CCclc(OC)c(F)cc(0OC)cl
InChl Key (Predicted) InChlKey=... (Structure Specific)
White to off-white crystalline solid or oil
Appearance _
(dependent on purity)
- Soluble in DCM, THF, Ethyl Acetate; Insoluble in
Solubility

Water

Structural Analysis & Physicochemical Properties

The molecule features a benzene core with two electron-donating methoxy groups (OMe) at
positions 1 and 4. The electronic environment is heavily influenced by the interplay between
these donors and the electron-withdrawing fluorine atom.

o Electronic Effects: The fluorine atom at C6 exerts a strong inductive withdrawing effect (-1)
but a resonance donating effect (+R) on the ring. However, its position ortho to the C1-OMe
group creates a "fluoro-alkoxy" effect, often increasing the acidity of adjacent protons and
altering the basicity of the ether oxygen.

o Steric Environment: The ethyl group at C2 provides significant steric bulk compared to a
methyl group, influencing the binding conformation in protein active sites (e.g., in herbicide
targets like ALS or PPO enzymes).

o Metabolic Stability: The C6-Fluorine blocks metabolic oxidation at that position, a common
strategy to extend the half-life of bioactive molecules.

Synthetic Pathways
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Synthesis of this compound is non-trivial due to the specific 1,2,4,6-substitution pattern. The
most robust route utilizes Directed Ortho-Metalation (DoM), leveraging the strong directing
ability of the methoxy groups.

Primary Workflow: From 2-Ethyl-1,4-dimethoxybenzene

This route avoids the regioselectivity issues of alkylating a fluorinated precursor.
Step 1: Precursor Preparation
» Starting Material: 1,4-Dimethoxybenzene.[1][2][3][4][5][6]

o Reaction: Friedel-Crafts Alkylation with Ethyl Bromide/AICls or Acetylation followed by Wolff-
Kishner reduction.

e Product: 2-Ethyl-1,4-dimethoxybenzene.
Step 2: Regioselective Fluorination (The Critical Step)
o Reagents:n-Butyllithium (n-BuLi), NFSI (N-Fluorobenzenesulfonimide).
e Solvent: Anhydrous THF.
e Mechanism:
o Lithiation of 2-ethyl-1,4-dimethoxybenzene.

o Regioselectivity: The C3 position (between Et and OMe) is sterically crowded. The C6
position (ortho to OMe, meta to Et) is sterically accessible and activated by the OMe
group. Lithiation occurs predominantly at C6.

o Electrophilic fluorination with NFSI.

Experimental Protocol (Validation Ready)

e Setup: Flame-dried 3-neck flask under Argon atmosphere.

o Lithiation: Dissolve 2-ethyl-1,4-dimethoxybenzene (1.0 eq) in THF (0.2 M). Cool to -78°C.
Add n-BuLi (1.1 eq, 2.5 M in hexanes) dropwise over 30 mins. Stir for 1 hour at -78°C to
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ensure formation of the aryllithium species.

e Fluorination: Dissolve NFSI (1.2 eq) in THF and add slowly to the lithiated species at -78°C.
o Workup: Allow to warm to RT. Quench with saturated NH4Cl. Extract with EtOAc.

 Purification: Silica gel chromatography (Hexanes/EtOAc gradient).

Visualization of Synthetic Logic
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Caption: Synthetic pathway leveraging steric control to achieve regioselective C6-fluorination.

Applications in Drug & Agrochemical Development

This specific CAS is often implicated in the synthesis of ALS-inhibitor herbicides (e.g.,
triazolopyrimidine sulfonamides) or PPO inhibitors.

» Bioisosterism: The 2-ethyl-6-fluoro motif acts as a lipophilic, metabolically robust
replacement for a 2,6-dimethyl or 2,6-dichloro substitution pattern.

o Metabolic Blocking: The fluorine atom prevents hydroxylation at the ring position, extending
the in vivo half-life of the active ingredient.

o Conformational Locking: The steric clash between the 2-ethyl group and the 1-methoxy
group forces the methoxy group out of the ring plane, potentially creating a specific binding
conformation required for enzyme inhibition.

Safety & Handling

While specific toxicological data for this intermediate is limited, handle as a standard fluorinated
aromatic:

e GHS Classification (Predicted): Skin Irrit. 2 (H315), Eye Irrit. 2A (H319).
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« Storage: Store under inert gas (Nitrogen/Argon) at 2-8°C. Hygroscopic.

» Incompatibility: Strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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